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Introduction

4-Chloro-5-hydroxy-2-methylpyridine, which predominantly exists in its tautomeric form as 4-
Chloro-5-methyl-2-pyridone, is a substituted pyridine derivative of interest in medicinal
chemistry and drug discovery. The 2-pyridone scaffold is a common motif in a variety of
biologically active compounds and natural products, exhibiting a wide range of therapeutic
properties including antimicrobial, antiviral, and anticancer activities. The presence of a chlorine
atom and a methyl group on the pyridone ring can significantly influence the molecule's
physicochemical properties, such as lipophilicity, electronic distribution, and metabolic stability,
thereby affecting its biological activity and potential as a drug candidate.

This technical guide provides a comprehensive overview of the chemical properties of 4-
Chloro-5-hydroxy-2-methylpyridine, including its synthesis, spectroscopic data, and potential
biological significance.
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Chemical Properties and Data

The chemical properties of 4-Chloro-5-hydroxy-2-methylpyridine are summarized below.

Due to tautomerism, the compound is more accurately represented as 4-Chloro-5-methyl-2-

pyridone.

Property

Value

Reference

Chemical Name

4-Chloro-5-methyl-2-pyridone

4-Chloro-5-hydroxy-2-

Synonyms methylpyridine, 4-Chloro-5-
methyl-1H-pyridin-2-one
CAS Number 1227592-83-7 [1]
Molecular Formula CeHsCINO [1]
Molecular Weight 143.57 g/mol [1]
Appearance Solid (predicted)
_ _ Not experimentally determined
Melting Point ) )
in searched literature.
- ) Not experimentally determined
Boiling Point ) )
in searched literature.
N Expected to be soluble in polar
Solubility ]
organic solvents.
Tautomerism

Hydroxypyridines, particularly those with hydroxyl groups at the 2- and 4-positions, exist in

equilibrium with their pyridone tautomers. In the case of 4-Chloro-5-hydroxy-2-

methylpyridine, the equilibrium lies heavily towards the 4-Chloro-5-methyl-2-pyridone form.

This is a general characteristic of 2-hydroxypyridines, where the lactam form is typically more

stable than the lactim form, especially in the solid state and in polar solvents.[2]
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4-Chloro-5-hydroxy-2-methylpyridine (Lactim) 4-Chloro-5-methyl-2-pyridone (Lactam)

Tautomerization
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Click to download full resolution via product page

Caption: Tautomeric equilibrium between the lactim and lactam forms.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methyl-2-
pyridone was not found in the reviewed literature, general methods for the synthesis of
substituted 2-pyridones can be adapted. A plausible synthetic route could involve the
cyclization of an appropriate dicarbonyl compound with an amine, followed by chlorination.

A patent for the preparation of 2-chloro-5-methylpyridine describes a multi-step process starting
from the condensation of propionaldehyde and an acrylic ester to form a 4-formylpentanoate
ester. This is then aminated to form 5-methyl-3,4-dihydro-2(1H)-pyridone, which is
subsequently halogenated and dehydrohalogenated to yield 2-hydroxy-5-methylpyridine (a
tautomer of 5-methyl-2(1H)-pyridone).[3] Further chlorination at the 4-position would be
required to obtain the target molecule.

General Experimental Workflow for Substituted 2-Pyridone Synthesis:

_ Starting Materials . Cyclization Reaction Fo_rmatlon_of Chlorination 4-Chloro-5-methyl-2-pyridone
(e.g., Dicarbonyl compound, Amine) Pyridone Ring

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted 2-pyridones.

Spectroscopic Analysis
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Detailed experimental spectra for 4-Chloro-5-methyl-2-pyridone are not readily available.
However, the expected spectroscopic features can be predicted based on the analysis of
similar substituted 2-pyridone compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

* 'H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the
pyridine ring and a singlet for the methyl group protons. The chemical shifts of the aromatic
protons will be influenced by the positions of the chloro and methyl substituents. For
comparison, the *H NMR spectrum of 2-chloro-5-methylpyridine shows signals at 6 8.18 (d),
7.45 (dd), 7.13 (d), and 2.27 (s) ppm in CDCls.[4]

e 13C NMR: The spectrum will display signals for the six carbon atoms of the pyridone ring and
the methyl group. The carbonyl carbon (C2) is expected to appear significantly downfield.
For the parent 2-pyridone, the carbonyl carbon resonates at approximately 155.9 ppm in
CDsOD.[5]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Chloro-5-methyl-2-pyridone is expected to
exhibit characteristic absorption bands for the following functional groups:

e N-H stretch: A broad band in the region of 3400-3200 cm~1.

e C=0 stretch (Amide I): A strong absorption band around 1650-1680 cm~1. The exact position
will be influenced by hydrogen bonding.

e C=C and C=N stretching: Bands in the 1600-1400 cm~1 region, characteristic of the aromatic
ring.

C-Cl stretch: A band in the lower frequency region, typically around 800-600 cm~1.

Biological Significance and Potential Signaling
Pathways

The biological activities of 2-pyridone derivatives are diverse and well-documented.[4] They are
known to act as inhibitors of various enzymes and receptors, and some have shown promise
as anticancer, antiviral, and antibacterial agents. The specific biological activity of 4-Chloro-5-
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methyl-2-pyridone has not been extensively studied. However, based on the activities of
structurally related compounds, it could potentially interact with a number of biological targets.

For instance, some substituted pyridones have been identified as inhibitors of bacterial
phosphopantetheinyl transferase, an essential enzyme for bacterial viability.[6] Others have
shown activity against the H5N1 and SARS-CoV-2 viruses.[7] The presence of the chloro and
methyl groups will modulate the electronic and steric properties of the molecule, which in turn
will determine its specific interactions with biological macromolecules.

A potential mechanism of action for a molecule like 4-Chloro-5-methyl-2-pyridone could involve
its ability to act as a hydrogen bond donor and acceptor, allowing it to bind to the active sites of
enzymes or receptors. The lipophilicity conferred by the methyl group and the electronic effects
of the chlorine atom would play a crucial role in its transport across cell membranes and its
interaction with target proteins.

Hypothetical Signaling Pathway Interaction:

4-Chloro-5-methyl- Binding/Inhibition Target Protein Modulation Signaling Cascade Cellular Response
2-pyridone (e.g., Kinase, Enzyme) 9 9 (e.g., Apoptosis, Inhibition of Proliferation)

Click to download full resolution via product page

Caption: A hypothetical model of interaction with a cellular signaling pathway.

Conclusion

4-Chloro-5-hydroxy-2-methylpyridine, existing as its 4-Chloro-5-methyl-2-pyridone tautomer,
represents a molecule with potential for further investigation in the field of drug discovery. While
specific experimental data for this compound is limited in the public domain, this guide provides
a foundational understanding of its chemical properties based on the well-established
chemistry of substituted 2-pyridones. Further research is warranted to fully elucidate its
synthesis, characterize its physicochemical properties, and explore its biological activities and
potential therapeutic applications. The information presented here serves as a valuable
resource for researchers and scientists embarking on studies involving this and related
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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